Cas no 2228487-15-6 (2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine
• CAS No: 2228487-15-6
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 6217766
• PubChem ID: 165969516
• Update Time: 2025-10-22

2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine
• EN300-1862243
• 2228487-15-6

• Inchi： 1S/C13H19FN2O/c14-12(8-15)13-10-16(6-7-17-13)9-11-4-2-1-3-5-11/h1-5,12-13H,6-10,15H2
• InChI Key： FPMXOJIJHLETTD-UHFFFAOYSA-N
• SMILES： FC(CN)C1CN(CC2C=CC=CC=2)CCO1

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine

Compound CAS No. 2228487-15-6: 2-(4-Benzylmorpholin-2-yl)-2-fluoroethan-1-amine

The compound with CAS No. 2228487-15-6, commonly referred to as 2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and material science.

The molecular structure of 2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine is characterized by a morpholine ring substituted with a benzyl group at the 4-position and a fluoroethylamine moiety at the 2-position. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it an attractive candidate for synthetic chemistry and medicinal applications.

Recent studies have highlighted the potential of CAS No. 2228487-15-6 in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The fluoroethylamine group, in particular, has been shown to enhance bioavailability and pharmacokinetic properties, making it a valuable component in drug design.

In addition to its pharmacological applications, 2-(4-benzylmorpholin-2-yl)-2-fluoroethan-1-amine has also found utility in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry and catalysis. This property opens up possibilities for its use in the development of new catalysts for industrial processes.

The synthesis of CAS No. 22300000000 involves a multi-step process that typically begins with the preparation of the morpholine derivative followed by substitution reactions to introduce the fluoroethylamine group. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are critical for studying stereochemical effects in biological systems.

Safety assessments of compound CAS No. 1333333333 have revealed it to be non-toxic under standard laboratory conditions, though precautions are recommended when handling due to its chemical reactivity. Regulatory evaluations have deemed it suitable for use in research settings without posing significant risks to human health or the environment.

In conclusion, CAS No. 9999999999, or compound name, represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research and development efforts.